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An In-depth Technical Guide to C.I. Reactive Orange 5 for Scientific Professionals

Abstract
This technical guide provides a comprehensive overview of C.I. Reactive Orange 5, a monoazo reactive dye utilized primarily for cellulosic fibers. Th

focus is placed on the chemical principles governing its application, detailing the mechanism of covalent bond formation with cellulose under alkaline 

Furthermore, this guide includes a visual representation of the reaction pathway using the Graphviz DOT language and discusses essential safety, ha

Introduction: The Significance of C.I. Reactive Orange 5
C.I. Reactive Orange 5 is a synthetic organic dye belonging to the single azo class.[1] As a reactive dye, its defining characteristic is the presence of

wash fastness of reactive dyes compared to other dye classes that rely on weaker intermolecular forces.[4][5]

Primarily used for dyeing cellulosic fibers such as cotton and viscose, C.I. Reactive Orange 5 produces a bright orange shade.[1] Its application is cr

development of more efficient and environmentally benign dyeing processes.[6] This guide serves as a foundational resource for scientists and resea

Chemical Identification and Physicochemical Properties
Accurate identification and understanding of a chemical's properties are paramount for reproducible scientific work. C.I. Reactive Orange 5 is identifi

Property Value

C.I. Name Reactive Orange 5

C.I. Number 18279

CAS Registry Numbers 70210-21-8, 12237-97-7

Molecular Formula C₂₆H₁₇Cl₂N₇Na₃O₁₀S₃

Molecular Weight 788.07 g/mol

Chemical Class Single Azo

Appearance Orange-red powder

Solubility Soluble in water

Mechanism of Action: The Chemistry of Covalent Fixation
The efficacy of C.I. Reactive Orange 5 hinges on the chemical reaction between its reactive group and the hydroxyl groups of cellulose. The dye mol

reactive group (a dichlorotriazine ring).
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The dyeing process occurs in two critical stages:

Exhaustion: In an aqueous solution, both the cotton fiber and the anionic dye molecule exhibit a negative surface charge, leading to electrostatic re

dye molecules to migrate from the solution into the fiber structure. This phase is primarily driven by concentration gradients and weaker van der Wa

Fixation: Covalent bond formation is initiated by the addition of an alkali, typically sodium carbonate (soda ash). The alkali raises the pH of the dyeb

electron-deficient carbon atom on the dye's dichlorotriazine ring, displacing a chloride leaving group in a nucleophilic substitution reaction. This form

A competing reaction is the hydrolysis of the dye, where the reactive group reacts with hydroxide ions (OH⁻) in the water instead of the fiber. This hyd

Visualizing the Reaction Pathway
The following diagram illustrates the nucleophilic substitution reaction between the dye's reactive group and a hydroxyl group on the cellulose backbo

Dye-Triazine-Cl
(C.I. Reactive Orange 5)

Dye-Triaz
(Covalent Eth

Click to do

Caption: Covalent fixation of C.I. Reactive Orange 5 onto cellulose.

Experimental Protocol: Exhaust Dyeing of Cotton Fabric
This protocol describes a standard laboratory procedure for dyeing a 10-gram sample of scoured and bleached cotton knit fabric. The liquor-to-goods

Materials and Reagents:

10 g scoured, bleached 100% cotton fabric

C.I. Reactive Orange 5 dye powder

Glauber's salt (anhydrous sodium sulfate, Na₂SO₄)
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Soda ash (anhydrous sodium carbonate, Na₂CO₃)

Non-ionic soaping agent

Distilled water

Laboratory dyeing apparatus (e.g., beaker dyeing machine)

pH meter, analytical balance, graduated cylinders

Procedure:

Dye Solution Preparation:

Calculate the required amount of dye for a 1% "on weight of fiber" (owf) dyeing. For 10 g fabric, this is 0.1 g of dye.

Accurately weigh 0.1 g of C.I. Reactive Orange 5 and dissolve it in a small amount of warm distilled water to create a stock solution.

Dyebath Setup (Exhaustion Phase):

The total liquor volume is 10 g fabric × 20 (L:R) = 200 mL.

In the dyeing vessel, add 150 mL of distilled water.

Calculate and add Glauber's salt. A typical concentration is 50 g/L. For 200 mL, this is 10 g. Add the salt and stir until dissolved.

Causality: The salt is added before the dye to begin neutralizing the fiber surface, preparing it for dye uptake.

Introduce the 10 g cotton sample into the bath.

Add the prepared dye stock solution to the bath and add water to reach the final 200 mL volume.

Begin agitation and raise the temperature to 60°C. Hold for 30 minutes.

Causality: This period allows the dye to evenly distribute in the solution and exhaust onto the fiber before the fixation reaction begins.[5]

Fixation Phase:

Calculate and weigh the required amount of soda ash. A typical concentration is 20 g/L. For 200 mL, this is 4 g.

Dissolve the soda ash in a small amount of hot water and add it to the dyebath.

Causality: The soda ash raises the pH to ~10.5-11, activating the cellulose for the covalent bonding reaction. This is added after exhaustion to en

Continue dyeing at 60°C with agitation for another 60 minutes.

Post-Dyeing Wash-Off (Soaping):

Drop the dyebath and rinse the fabric thoroughly with cold water to remove residual salt and alkali.

Prepare a fresh bath at a 20:1 L:R (200 mL) containing a non-ionic soaping agent (e.g., 2 g/L).

Heat the bath to 95°C and treat the fabric for 10-15 minutes.

Causality: This critical "soaping" step removes any unfixed, hydrolyzed dye from the fabric surface. Failure to do so results in poor wash fastness

Rinse the fabric again with hot water, then cold water, until the rinse water is clear.

Drying and Evaluation:
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Squeeze the excess water from the fabric and air-dry or oven-dry at a low temperature.

The resulting fabric should exhibit a uniform, bright orange coloration with high wet fastness.

Safety, Handling, and Environmental Considerations
Safety: Like many reactive dyes, C.I. Reactive Orange 5 may cause sensitization by inhalation and skin contact.[8] It is classified as a potential irri

ventilated area or fume hood to avoid inhalation.

Environmental Impact: The primary environmental concern with reactive dyes is the colored effluent containing hydrolyzed dye, salts, and alkali.[7] 

to institutional and local regulations before discharge. Research into advanced oxidation processes and other methods for treating such wastewate

Conclusion
C.I. Reactive Orange 5 is a technically significant dye whose performance is rooted in the principles of covalent chemistry. Its application requires a s

activation of cellulose by alkali, and the nucleophilic substitution reaction—researchers can effectively utilize this dye for both industrial applications a

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact our Ph.D. 
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